Cas no 117580-81-1 (pentacosa-10,12-dienoic acid)

• Product Name: pentacosa-10,12-dienoic acid
• CAS No: 117580-81-1
• MF: C₂₅H₄₆O₂
• MW: 378.631548404694
• CID: 2615439
• PubChem ID: 71339384
• Update Time: 2025-04-21

pentacosa-10,12-dienoic acid Chemical and Physical Properties

Names and Identifiers

• pentacosa-10,12-dienoic acid
• 117580-81-1
• DTXSID50766826

• Inchi： 1S/C25H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h13-16H,2-12,17-24H2,1H3,(H,26,27)
• InChI Key： HUSJNUJNBGHUOQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC=CC=CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 378.349780706g/mol
• Monoisotopic Mass: 378.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 9.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids